Cas no 1622956-09-5 ((5-Bromo-2-chlorothiazol-4-yl)methanol)

(5-Bromo-2-chlorothiazol-4-yl)methanol structure
1622956-09-5 structure
Product Name:(5-Bromo-2-chlorothiazol-4-yl)methanol
CAS No:1622956-09-5
MF:C4H3BrClNOS
MW:228.49471783638
CID:6936853
PubChem ID:162341083
Update Time:2025-05-08

(5-Bromo-2-chlorothiazol-4-yl)methanol Chemical and Physical Properties

Names and Identifiers

    • (5-BROMO-2-CHLOROTHIAZOL-4-YL)METHANOL
    • 1622956-09-5
    • AT10263
    • (5-Bromo-2-chlorothiazol-4-yl)methanol
    • Inchi: 1S/C4H3BrClNOS/c5-3-2(1-8)7-4(6)9-3/h8H,1H2
    • InChI Key: JQPVSNANMPFMFQ-UHFFFAOYSA-N
    • SMILES: BrC1=C(CO)N=C(S1)Cl

Computed Properties

  • Exact Mass: 226.88073Da
  • Monoisotopic Mass: 226.88073Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 1
  • Complexity: 107
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 61.4Ų
Recommended suppliers
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Shanghai Bent Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.